Cas no 896295-79-7 (N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 896295-79-7
• MF: C₁₉H₂₃N₅O₂S
• MW: 385.48322224617
• CID: 6098567
• PubChem ID: 7267647
• Update Time: 2025-10-31

N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• N-(2-methoxy-5-methylphenyl)-2-[(5-propyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(2-methoxy-5-methylphenyl)-2-{[5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• AKOS016390816
• N-(2-methoxy-5-methylphenyl)-2-((5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• F2563-0243
• 896295-79-7

• Inchi： 1S/C19H23N5O2S/c1-4-7-17-21-22-19(24(17)23-10-5-6-11-23)27-13-18(25)20-15-12-14(2)8-9-16(15)26-3/h5-6,8-12H,4,7,13H2,1-3H3,(H,20,25)
• InChI Key： NHYWNIKGIDYOJC-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1OC)(=O)CSC1N(N2C=CC=C2)C(CCC)=NN=1

Computed Properties

• Exact Mass: 385.15724617g/mol
• Monoisotopic Mass: 385.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 896295-79-7)

The compound N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide, with the CAS number 896295-79-7, is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the pyrrole and methoxy functional groups in its structure further enhances its potential applications in drug development.

In recent years, the search for novel triazole-based compounds has intensified due to their versatility and efficacy in targeting various biological pathways. Researchers are particularly interested in N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide due to its unique structural features, which may contribute to its pharmacokinetic and pharmacodynamic properties. The compound's sulfanylacetamide moiety is a key area of study, as it is often associated with enhanced bioavailability and target specificity.

The synthesis of CAS 896295-79-7 involves multi-step organic reactions, including the formation of the 1,2,4-triazole core and subsequent functionalization with the pyrrole and methoxyphenyl groups. These synthetic pathways are meticulously optimized to ensure high yield and purity, which are critical for its potential use in preclinical studies. The compound's molecular weight and solubility profile make it a promising candidate for further investigation in drug formulation.

One of the most frequently asked questions in online searches is, "What are the potential therapeutic applications of 1,2,4-triazole derivatives?" This reflects the growing interest in this class of compounds, particularly in the context of drug discovery and personalized medicine. N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is being explored for its potential role in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in treating metabolic disorders and inflammatory conditions.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of triazole-containing compounds. Researchers are keen to understand how modifications to the propyl or pyrrole groups in CAS 896295-79-7 might influence its biological activity. Computational chemistry and molecular docking studies are often employed to predict these interactions, providing valuable insights before experimental validation.

From an industrial perspective, the scalability of synthesizing N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a critical consideration. Pharmaceutical companies are investing in green chemistry approaches to minimize environmental impact while maintaining cost-effectiveness. This aligns with the broader trend of sustainable drug development, which is a priority for regulatory agencies and stakeholders alike.

In conclusion, N-(2-methoxy-5-methylphenyl)-2-{5-propyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 896295-79-7) represents a compelling area of research in modern medicinal chemistry. Its unique structural attributes and potential therapeutic applications make it a subject of ongoing investigation. As the demand for innovative and effective pharmaceuticals continues to rise, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.